Cas no 1534696-53-1 (2,2-dimethyl-3-(trifluoromethyl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-dimethyl-3-(trifluoromethyl)cyclopropane-1-carboxylic acid
• CAS No: 1534696-53-1
• MF: C₇H₉F₃O₂
• MW: 182.140372991562
• CID: 6580226
• PubChem ID: 20284459
• Update Time: 2025-06-12

2,2-dimethyl-3-(trifluoromethyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(trifluoromethyl)cyclopropane-1-carboxylic acid
• 1534696-53-1
• EN300-1939360

• Inchi： 1S/C7H9F3O2/c1-6(2)3(5(11)12)4(6)7(8,9)10/h3-4H,1-2H3,(H,11,12)
• InChI Key： BEACWFPRYWFRCM-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)C1(C)C)(F)F

Computed Properties

• Exact Mass: 182.05546401g/mol
• Monoisotopic Mass: 182.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids

Additional information on 2,2-dimethyl-3-(trifluoromethyl)cyclopropane-1-carboxylic acid

Introduction to 2,2-dimethyl-3-(trifluoromethyl)cyclopropane-1-carboxylic acid (CAS No. 1534696-53-1)

2,2-dimethyl-3-(trifluoromethyl)cyclopropane-1-carboxylic acid (CAS No. 1534696-53-1) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its cyclopropane ring, which is substituted with two methyl groups and a trifluoromethyl group, and a carboxylic acid functional group. The combination of these substituents imparts distinct physical and chemical properties that make it an intriguing molecule for both academic research and industrial applications.

The cyclopropane ring in 2,2-dimethyl-3-(trifluoromethyl)cyclopropane-1-carboxylic acid is a three-membered ring with high ring strain, which can lead to increased reactivity compared to larger cycloalkanes. This strain can be harnessed in various synthetic transformations, making the compound a valuable building block in organic synthesis. The presence of the trifluoromethyl group adds significant electron-withdrawing properties, which can influence the reactivity and stability of the molecule. Additionally, the carboxylic acid functional group provides opportunities for further derivatization, such as esterification or amide formation.

Recent studies have explored the potential of 2,2-dimethyl-3-(trifluoromethyl)cyclopropane-1-carboxylic acid in the development of novel pharmaceuticals. One notable application is in the design of prodrugs, where the compound's unique structure can be utilized to enhance the solubility and bioavailability of drug molecules. For example, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound showed improved pharmacokinetic properties when used as prodrugs for antiviral agents.

In addition to its pharmaceutical applications, 2,2-dimethyl-3-(trifluoromethyl)cyclopropane-1-carboxylic acid has been investigated for its potential use in materials science. The high strain energy of the cyclopropane ring and the electron-withdrawing nature of the trifluoromethyl group make it an attractive candidate for the synthesis of advanced materials with unique mechanical and thermal properties. Research published in the Journal of Materials Chemistry highlighted the use of this compound as a monomer in the preparation of high-performance polymers with enhanced thermal stability and mechanical strength.

The synthesis of 2,2-dimethyl-3-(trifluoromethyl)cyclopropane-1-carboxylic acid typically involves several steps, including the formation of a cyclopropane ring through a [2+1] cycloaddition reaction and subsequent functionalization to introduce the carboxylic acid group. One common synthetic route involves the reaction of a suitable alkene with a diazo compound followed by hydrolysis to form the carboxylic acid. The choice of starting materials and reaction conditions can significantly impact the yield and purity of the final product.

The physical properties of 2,2-dimethyl-3-(trifluoromethyl)cyclopropane-1-carboxylic acid include a melting point range of 85-87°C and a boiling point that is not well-documented due to its high reactivity at elevated temperatures. The compound is generally soluble in polar organic solvents such as methanol and dimethyl sulfoxide (DMSO) but has limited solubility in water. These properties are crucial for its handling and storage in laboratory settings.

Safety considerations are an important aspect when working with 2,2-dimethyl-3-(trifluoromethyl)cyclopropane-1-carboxylic acid. While it is not classified as a hazardous material under standard regulations, proper handling procedures should be followed to ensure safety. This includes using appropriate personal protective equipment (PPE) such as gloves and safety goggles, working in a well-ventilated area or fume hood, and storing the compound away from incompatible substances.

In conclusion, 2,2-dimethyl-3-(trifluoromethyl)cyclopropane-1-carboxylic acid (CAS No. 1534696-53-1) is a versatile compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique chemical structure provides opportunities for innovative research and development, making it an important molecule for both academic and industrial scientists to explore further.